Cas no 1138442-70-2 (3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide)
1138442-70-2 structure
Product Name:3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide
CAS No:1138442-70-2
MF:C13H17BrN2O2
MW:313.190282583237
CID:4680800
Update Time:2023-08-15
3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 3-[(2-BROMOACETYL)AMINO]-N,N-DIETHYLBENZAMIDE
- 3-(2-bromoacetamido)-N,N-diethylbenzamide
- 3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide
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- Inchi: 1S/C13H17BrN2O2/c1-3-16(4-2)13(18)10-6-5-7-11(8-10)15-12(17)9-14/h5-8H,3-4,9H2,1-2H3,(H,15,17)
- InChI Key: XVTHUHRZNPCNGM-UHFFFAOYSA-N
- SMILES: BrCC(NC1=CC=CC(=C1)C(N(CC)CC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 293
- Topological Polar Surface Area: 49.4
3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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